Cas no 1396799-97-5 (4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 1396799-97-5
• MF: C₁₇H₁₆BrNO₃S₂
• MW: 426.347841262817
• CID: 5863666
• PubChem ID: 71781372
• Update Time: 2025-10-29

4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
• 1396799-97-5
• VU0524038-1
• 4-bromo-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide
• 4-bromo-N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• 4-bromo-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide
• F5854-2851
• AKOS024522610

• Inchi： 1S/C17H16BrNO3S2/c18-14-5-7-17(8-6-14)24(20,21)19(13-15-3-1-11-22-15)10-9-16-4-2-12-23-16/h1-8,11-12H,9-10,13H2
• InChI Key： GOYXMQKPERNZGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N(CC1=CC=CO1)CCC1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 424.97550g/mol
• Monoisotopic Mass: 424.97550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.1Ų

Additional information on 4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

Introduction to 4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS No. 1396799-97-5)

4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide, identified by its CAS number 1396799-97-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative exhibits a unique structural framework, incorporating bromine, furan, and thiophene moieties, which collectively contribute to its distinct chemical and biological properties. The compound's molecular architecture suggests potential applications in the development of novel therapeutic agents, particularly in addressing unmet medical needs through targeted intervention.

The structural composition of 4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide is characterized by a benzene core substituted with a sulfonamide group, a bromine atom, and two heterocyclic aromatic rings—furan and thiophene. The presence of these functional groups not only imparts unique electronic and steric properties but also opens up avenues for diverse chemical modifications. Such structural features are often exploited in drug design to enhance binding affinity, metabolic stability, and selectivity towards biological targets.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The sulfonamide moiety, in particular, is well-known for its role as a pharmacophore in numerous drugs, including antibiotics, diuretics, and anticonvulsants. The incorporation of furan and thiophene rings into the molecular structure of 4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide introduces additional layers of complexity, which may contribute to its potential as a lead compound in medicinal chemistry.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The bromine atom, for instance, can serve as a handle for further chemical modifications via cross-coupling reactions, enabling the synthesis of analogues with tailored properties. Similarly, the furan and thiophene rings are known to exhibit favorable interactions with various enzymes and receptors due to their ability to engage in hydrogen bonding and π-stacking interactions. These features make 4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide an attractive candidate for further exploration in drug discovery programs.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological potential. Molecular docking studies have shown that derivatives of this class can bind effectively to several therapeutic targets, including kinases and transcription factors. For instance, computational models suggest that modifications to the sulfonamide group could enhance binding affinity to specific protein domains involved in cancer pathways. Such insights are invaluable for guiding experimental synthesis efforts and optimizing lead compounds for preclinical evaluation.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Furan and thiophene derivatives are particularly noteworthy due to their prevalence in natural products and their demonstrated efficacy in modulating biological processes. The combination of these heterocycles with a sulfonamide scaffold in 4-bromo-N-(furan-2-yl)methyl-N-2-(thiophen-2-yli)ethylbenzene -1-sulfonamide creates a promising scaffold for developing new therapeutics. Researchers have hypothesized that such a structure could interfere with key signaling pathways implicated in inflammation and metabolic disorders.

In vitro studies have begun to uncover the pharmacological profile of this compound. Preliminary experiments indicate that it exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, its interaction with cellular receptors has been explored using fluorescence-based assays, revealing interesting binding characteristics that warrant further investigation. These early findings underscore the importance of 4-bromo-N-(furan - 2 - ylmethyl)-N - 2 - (thiophen - 2 - yl)ethylbenzene - 1 - sulfonamide as a starting point for developing novel small-molecule drugs.

The synthesis of 4-bromo-N-(furan - 2 - ylmethyl)-N - 2 - (thiophen - 2 - yl)ethylbenzene - 1 - sulfonamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. Key steps include the introduction of the bromine atom via halogenation reactions followed by nucleophilic substitution at the sulfonamide position. The integration of furan and thiophene moieties requires careful consideration of reaction conditions to ensure regioselectivity and high yields. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency.

The pharmacokinetic properties of this compound are also under scrutiny as part of its overall evaluation as a drug candidate. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its potential clinical utility. Computational predictions suggest that modifications to the molecular structure could improve these properties significantly. For example, introducing hydrophilic groups adjacent to the sulfonamide moiety might enhance water solubility while maintaining biological activity.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into tangible therapeutic benefits. 4-bromo-N-(furan - 2 - ylmethyl)-N - 2 - (thiophen - 2 - yl)ethylbenzene - 1 - sulfonamide exemplifies how interdisciplinary approaches can drive innovation in drug development. By leveraging expertise from organic chemistry, biochemistry, and computational biology, scientists aim to identify compounds with optimized pharmacological profiles.

The future prospects for 4-bromo-N-(furan – 2 – ylmethyl)-N – 2 – (thiophen – 2 – yl)ethylbenzene – 1 – sulfonamide hinge on continued research into its mechanisms of action and potential therapeutic applications. As more data becomes available from preclinical studies, it will be possible to refine synthetic strategies and explore new derivatives with enhanced efficacy or reduced side effects. The compound's unique structural features position it as a valuable asset in the ongoing quest to develop next-generation therapeutics.